13R-hydroxy-9Z,11E-octadecadienoic acid
13R-hydroxy-9Z,11E-octadecadienoic acid
13(R)-HODE is a 13-HODE in which the stereocentre at position 13 has S-configuration. It is a conjugate acid of a 13(R)-HODE(1-).
Brand Name:
Vulcanchem
CAS No.:
10219-69-9
VCID:
VC21208080
InChI:
InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+/t17-/m1/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)O)O
Molecular Formula:
C18H32O3
Molecular Weight:
296.4 g/mol
13R-hydroxy-9Z,11E-octadecadienoic acid
CAS No.: 10219-69-9
Cat. No.: VC21208080
Molecular Formula: C18H32O3
Molecular Weight: 296.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 13(R)-HODE is a 13-HODE in which the stereocentre at position 13 has S-configuration. It is a conjugate acid of a 13(R)-HODE(1-). |
|---|---|
| CAS No. | 10219-69-9 |
| Molecular Formula | C18H32O3 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (9Z,11E,13R)-13-hydroxyoctadeca-9,11-dienoic acid |
| Standard InChI | InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+/t17-/m1/s1 |
| Standard InChI Key | HNICUWMFWZBIFP-PIHGWCCBSA-N |
| Isomeric SMILES | CCCCC[C@H](/C=C/C=C\CCCCCCCC(=O)O)O |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
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